Ethyl 4-nitro-L-phenylalanine
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Overview
Description
Ethyl 4-nitro-L-phenylalanine is a chemical compound with the CAS Number: 34276-53-4 . It has a molecular weight of 238.24 and its IUPAC name is ethyl (2S)-2-amino-3-(4-nitrophenyl)propanoate . It is used as a building block in the synthesis of chemokine (C-C motif) receptor 3 (CCR3) antagonists, as well as α4β1 (VLA-4) integrin antagonists .
Synthesis Analysis
A series of amide derivatives of 4-nitro-L-phenylalanine were synthesized from 4-nitro-L-phenylalanine and substituted anilines using propylphosphonic anhydride (T3P®) as a coupling reagent . The resultant compounds were screened for antimicrobial and antioxidant activities .Molecular Structure Analysis
The molecular formula of Ethyl 4-nitro-L-phenylalanine is C11H14N2O4 . Its InChI Code is 1S/C11H14N2O4/c1-2-17-11(14)10(12)7-8-3-5-9(6-4-8)13(15)16/h3-6,10H,2,7,12H2,1H3/t10-/m0/s1 . The SMILES representation is CCOC(=O)C(CC1=CC=C(C=C1)N+[O-])N .Chemical Reactions Analysis
The synthesis of Ethyl 4-nitro-L-phenylalanine involves nitration of L-phenylalanine, followed by Fischer esterification . The resultant ethyl ester’s amino group is then protected with phthalic anhydride .Physical And Chemical Properties Analysis
Ethyl 4-nitro-L-phenylalanine is a solid with a boiling point of 372.1°C at 760 mmHg . and is stored at 4°C, protected from light .Scientific Research Applications
- Researchers have synthesized amide derivatives of Ethyl 4-nitro-L-phenylalanine and characterized them using various techniques such as IR, LC–MS, and NMR spectroscopy .
- They demonstrated good activity in DPPH scavenging and ABTS assay methods, indicating their potential as free radical scavengers .
- Some amide compounds derived from Ethyl 4-nitro-L-phenylalanine act as metal chelating ligands with Fe²⁺ ions .
- Its derivatives have been explored for diverse applications, including antimalarial activity, protein kinase inhibition, and anti-HIV potential .
- In microbial studies, Ethyl 4-nitro-L-phenylalanine acts as a nitrogen source, leading to distinct metabolites .
Antimicrobial Activity
Antioxidant Properties
Metal Chelation
Biological Building Blocks
Nitrogen Source Metabolism
Bioconversion for L-Phenylalanine Production
Mechanism of Action
Target of Action
Ethyl 4-nitro-L-phenylalanine is a derivative of the amino acid phenylalanine Phenylalanine and its derivatives have been known to interact with various biological targets, including enzymes and receptors, contributing to their diverse biological activities .
Mode of Action
It’s known that phenylalanine and its derivatives can interact with their targets in various ways, such as inhibiting enzyme activity or acting as antagonists for certain receptors . The nitro group in Ethyl 4-nitro-L-phenylalanine could potentially enhance these interactions due to its electron-withdrawing properties.
Biochemical Pathways
For instance, they can inhibit the activity of certain enzymes, affect the function of various receptors, and even act as precursors for the synthesis of other biologically active compounds .
Result of Action
Some phenylalanine derivatives have been reported to exhibit antimicrobial, antioxidant, and anti-inflammatory activities . These effects are likely the result of their interactions with various biological targets and their involvement in different biochemical pathways.
Safety and Hazards
properties
IUPAC Name |
ethyl (2S)-2-amino-3-(4-nitrophenyl)propanoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14N2O4/c1-2-17-11(14)10(12)7-8-3-5-9(6-4-8)13(15)16/h3-6,10H,2,7,12H2,1H3/t10-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BNIKYBDDYIQCEB-JTQLQIEISA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(CC1=CC=C(C=C1)[N+](=O)[O-])N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)[C@H](CC1=CC=C(C=C1)[N+](=O)[O-])N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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